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Executive Summary
Berberine Ursodeoxycholate (BBR-UDCA), also known as HTD1801, is a novel, first-in-class

new molecular entity developed by HighTide Biopharma. It is an ionic salt formed from the

combination of berberine (BBR) and ursodeoxycholic acid (UDCA). This unique formulation has

demonstrated synergistic effects beyond the individual components, positioning it as a

promising therapeutic candidate for a range of metabolic and inflammatory diseases.

Preclinical and clinical studies have elucidated a dual mechanism of action involving the

activation of AMP-activated protein kinase (AMPK) and the inhibition of the NLRP3

inflammasome. This whitepaper provides a comprehensive overview of the discovery, history,

mechanism of action, and clinical development of Berberine Ursodeoxycholate, including

detailed experimental protocols and a summary of key quantitative data.
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The development of Berberine Ursodeoxycholate stems from the well-documented

therapeutic properties of its constituent molecules, berberine and ursodeoxycholic acid.

Berberine, a natural isoquinoline alkaloid, has a long history in traditional medicine and is

known for its metabolic regulatory and anti-inflammatory effects. Ursodeoxycholic acid is a

secondary bile acid with established hepatoprotective properties.

The innovation of BBR-UDCA lies in the creation of a stable ionic salt, a concept detailed in

patent literature, such as WO2016015634A1. The rationale for this combination was to

enhance the physicochemical properties and bioavailability of berberine, which is known for its

poor solubility and absorption, while simultaneously leveraging the therapeutic benefits of

UDCA. This novel salt form was designed to offer a synergistic effect, providing a multi-targeted

approach to complex metabolic diseases.

Timeline of Key Developments:

Pre-2015: Foundational research on the individual properties of berberine and

ursodeoxycholic acid.

2015-2016: HighTide Biopharma files patents for the synthesis and composition of

Berberine Ursodeoxycholate (HTD1801).

Post-2016: Initiation of preclinical studies, including the hamster model of non-alcoholic

steatohepatitis (NASH) and dyslipidemia.

Recent Years: Progression into Phase 2 and Phase 3 clinical trials for indications such as

type 2 diabetes mellitus (T2DM), NASH, and primary sclerosing cholangitis (PSC).

Mechanism of Action
Berberine Ursodeoxycholate exerts its therapeutic effects through a dual mechanism of

action: the activation of AMP-activated protein kinase (AMPK) and the inhibition of the NOD-like

receptor protein 3 (NLRP3) inflammasome.

AMPK Activation
AMPK is a crucial cellular energy sensor that plays a central role in regulating metabolism.

Activation of AMPK leads to a cascade of downstream effects that are beneficial for metabolic
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health.

Glucose Metabolism: Promotes glucose uptake in muscle and other tissues, and suppresses

gluconeogenesis in the liver.

Lipid Metabolism: Inhibits fatty acid and cholesterol synthesis while promoting fatty acid

oxidation.

Insulin Sensitivity: Enhances insulin signaling and sensitivity.

The berberine component of BBR-UDCA is primarily responsible for AMPK activation. This

activation is thought to occur through the inhibition of mitochondrial respiratory chain complex I,

leading to an increase in the cellular AMP:ATP ratio.
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Diagram 1: AMPK Activation Pathway of Berberine Ursodeoxycholate.

NLRP3 Inflammasome Inhibition
The NLRP3 inflammasome is a multiprotein complex that plays a key role in the innate immune

response. Its activation leads to the maturation and secretion of pro-inflammatory cytokines,

such as interleukin-1β (IL-1β) and interleukin-18 (IL-18). Chronic activation of the NLRP3
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inflammasome is implicated in the pathogenesis of various inflammatory and metabolic

diseases.

Berberine has been shown to inhibit the activation of the NLRP3 inflammasome. This inhibition

can occur at multiple levels, including the priming step (suppression of NF-κB signaling) and

the activation step (reduction of reactive oxygen species generation).
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Diagram 2: NLRP3 Inflammasome Inhibition by Berberine Ursodeoxycholate.

Quantitative Data Summary
Preclinical Efficacy in a Hamster Model of MASH
A key preclinical study evaluated BBR-UDCA in a golden Syrian hamster model of MASH and

dyslipidemia induced by a high-fat diet.
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Parameter Model Control
BBR-UDCA (Low
Dose)

BBR-UDCA (High
Dose)

Liver Histology

Steatosis Score Severe Moderate Reduction Significant Reduction

Inflammation Score Marked Moderate Reduction Significant Reduction

Fibrosis Score Present Reduced Markedly Reduced

Serum Biomarkers

ALT (U/L) Elevated Reduced Significantly Reduced

AST (U/L) Elevated Reduced Significantly Reduced

Total Cholesterol Elevated Reduced Significantly Reduced

LDL-C Elevated Reduced Significantly Reduced

Data compiled from publicly available preclinical study summaries.

Clinical Efficacy in Type 2 Diabetes Mellitus (Phase 2)
A randomized, double-blind, placebo-controlled Phase 2 study evaluated the efficacy and

safety of BBR-UDCA in patients with T2DM.

Parameter Placebo
BBR-UDCA (500
mg BID)

BBR-UDCA (1000
mg BID)

Change in HbA1c (%) -0.3% -0.7% -1.0%

Change in FPG

(mg/dL)
+0.3 -13.0 -18.4

Data from Ji L, et al. JAMA Network Open. 2025.

Clinical Efficacy in Presumed NASH (Phase 2)
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A Phase 2 proof-of-concept study assessed BBR-UDCA in patients with presumed NASH and

T2DM.

Parameter Placebo BBR-UDCA (1000 mg BID)

Mean Absolute Reduction in

Liver Fat Content (%)
-2.0% -4.8%

Mean Relative Reduction in

Liver Fat Content (%)
-8.3% -24.1%

Data from Harrison SA, et al. Nat Commun. 2021.

Experimental Protocols
Synthesis of Berberine Ursodeoxycholate
This protocol is adapted from patent literature (WO2016015634A1) and should be performed

by qualified chemists in a laboratory setting.
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Start Materials:
- Berberine Chloride (BBR-Cl)

- Ursodeoxycholic Acid (UDCA)
- Sodium Carbonate (Na2CO3)

- Solvents (Water, Ethanol)

1. Dissolve BBR-Cl in hot
distilled water and cool to RT.

2. Dissolve UDCA and Na2CO3
in anhydrous ethanol.

3. Add BBR-Cl solution to the
UDCA/Na2CO3 solution.

4. Stir the mixture at room
temperature.

5. Collect the precipitate
(BBR-UDCA) by filtration.

6. Wash the precipitate with
water and ethanol, then dry.

Final Product:
Berberine Ursodeoxycholate Salt

Click to download full resolution via product page

Diagram 3: Synthesis Workflow for Berberine Ursodeoxycholate.

Materials:

Berberine chloride (BBR-Cl)
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Ursodeoxycholic acid (UDCA)

Sodium carbonate (Na2CO3)

Distilled water

Anhydrous ethanol

Procedure:

Dissolve berberine chloride (1.0 equivalent) in hot distilled water. Allow the solution to cool to

room temperature.

In a separate vessel, dissolve ursodeoxycholic acid (0.9-1.5 equivalents) and sodium

carbonate in anhydrous ethanol.

Slowly add the aqueous solution of berberine chloride to the ethanolic solution of

ursodeoxycholic acid and sodium carbonate with stirring.

Continue stirring the reaction mixture at room temperature for a specified period to allow for

the formation of the ionic salt.

Collect the resulting precipitate by vacuum filtration.

Wash the precipitate sequentially with distilled water and anhydrous ethanol to remove any

unreacted starting materials and inorganic salts.

Dry the purified Berberine Ursodeoxycholate salt under vacuum.

Western Blot for AMPK Activation
This is a generalized protocol for detecting the phosphorylation of AMPK and its substrate ACC

in liver tissue or cell lysates.

Materials:

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit
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SDS-PAGE gels

PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies:

Rabbit anti-phospho-AMPKα (Thr172)

Rabbit anti-AMPKα

Rabbit anti-phospho-Acetyl-CoA Carboxylase (Ser79)

Rabbit anti-Acetyl-CoA Carboxylase

Mouse anti-β-actin (loading control)

HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

Enhanced chemiluminescence (ECL) substrate

Imaging system

Procedure:

Homogenize tissue samples or lyse cells in ice-cold RIPA buffer.

Centrifuge the lysates to pellet cellular debris and collect the supernatant.

Determine the protein concentration of the lysates using a BCA assay.

Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.
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Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Apply ECL substrate and visualize the protein bands using an imaging system.

Quantify band intensities using densitometry software and normalize the phosphorylated

protein levels to the total protein levels.

NLRP3 Inflammasome Activation Assay
This is a generalized protocol for measuring NLRP3 inflammasome activation in macrophages

by quantifying IL-1β secretion.

Materials:

Macrophage cell line (e.g., J774A.1 or primary bone marrow-derived macrophages)

Cell culture medium (e.g., DMEM)

LPS (lipopolysaccharide) for priming

ATP (adenosine triphosphate) or nigericin for activation

Human or mouse IL-1β ELISA kit

Procedure:

Plate macrophages in a multi-well plate and allow them to adhere.

Priming Step: Treat the cells with LPS (e.g., 1 µg/mL) for 3-4 hours to induce the expression

of NLRP3 and pro-IL-1β.

Treatment: Remove the LPS-containing medium and replace it with fresh medium containing

various concentrations of Berberine Ursodeoxycholate or vehicle control. Incubate for a

specified time.
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Activation Step: Add an NLRP3 activator such as ATP (e.g., 5 mM) or nigericin (e.g., 10 µM)

for the final 30-60 minutes of the experiment.

Collect the cell culture supernatants.

Centrifuge the supernatants to remove any cellular debris.

Quantify the concentration of secreted IL-1β in the supernatants using a specific ELISA kit

according to the manufacturer's instructions.

Conclusion and Future Directions
Berberine Ursodeoxycholate is a novel molecular entity with a compelling dual mechanism of

action that addresses key pathways in metabolic and inflammatory diseases. The synergistic

effects observed in preclinical models and the promising efficacy and safety data from clinical

trials in T2DM and NASH highlight its potential as a valuable therapeutic agent. Further

research is warranted to fully elucidate the intricate molecular interactions of BBR-UDCA and to

explore its therapeutic potential in a broader range of clinical indications. The ongoing Phase 3

trials will be crucial in confirming its clinical utility and positioning it within the therapeutic

landscape for metabolic disorders.

To cite this document: BenchChem. [Berberine Ursodeoxycholate: A Technical Guide to its
Discovery, Mechanism, and Clinical Development]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10831510/docs#berberine-
ursodeoxycholate-a-technical-guide-to-its-discovery-mechanism-and-clinical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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